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Compound of Interest

Compound Name: Tabac

Cat. No.: B1216773

IMMEDIATE SAFETY PREPAUTIONS: Tabun is an extremely toxic nerve agent. Handle only in
a certified laboratory with appropriate engineering controls and with strict adherence to all
safety protocols. Any exposure can be fatal within minutes. This guide provides essential
information and should be supplemented by comprehensive, site-specific training.

Tabun (GA) is a volatile, colorless-to-brown liquid nerve agent that poses a severe and
immediate threat to human health through inhalation, skin absorption, and eye contact.[1][2] Its
high toxicity necessitates the most stringent safety protocols and the use of specialized
personal protective equipment (PPE) for any handling operations. This document outlines the
essential PPE, operational procedures, and disposal plans for researchers, scientists, and drug
development professionals working with Tabun.

Properties and Toxicity of Tabun (GA)

Understanding the physical, chemical, and toxicological properties of Tabun is foundational to
implementing effective safety measures.
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Property Value Source
Ethyl N,N-
Chemical Name dimethylphosphoramidocyanid [3]
ate
CAS Number 77-81-6 [3]
Appearance Clear, colorless to brown liquid  [2]
Odor Faintly fruity or almond-like [2][4]
Molecular Weight 162.13 g/mol [5]
Boiling Point 247.5°C (477.5 °F) [4]

Vapor Density

5.6 (air=1)

[3]

Vapor Pressure

0.07 mmHg at 25°C

[5]

Solubility in Water

9.8 g/100 g at 25°C

[4]

Tabun is one of the most toxic known chemical warfare agents, and exposure to even minute
guantities can be lethal.[6]

Toxicity Metric Value Route of Exposure Source
Lethal Concentration _ _

70-400 mg-min/m3 Inhalation [61[7]
(LCt50)

~1,500 mg (fora 70 )
Lethal Dose (LD50) Percutaneous (skin) [7]

kg person)

Occupational exposure limits (e.g., PEL, TLV) have not been established by OSHA or ACGIH
for Tabun. However, the U.S. military has suggested a permissible airborne concentration of
0.0001 mg/ms3 for an 8-hour workday.[8]

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical element in preventing exposure to
Tabun. For all handling of this agent, a Level A protective suit is the minimum requirement.
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Level A Protection Ensemble

Level A protection is required when the greatest potential for exposure to hazards exists and
when the highest level of respiratory, skin, and eye protection is needed.[9]

Component Specification Rationale
NIOSH-certified, pressure- Provides the highest level of
demand, full-facepiece, self- respiratory protection against

Respiratory Protection ) ) ) .
contained breathing apparatus  airborne concentrations of

(SCBA). Tabun.

Creates a full-body barrier

] ) against liquid and vapor forms
] ) Totally encapsulating chemical- )
Protective Suit ] ) of Tabun. Materials should be
and vapor-protective suit. _
tested for resistance to

chemical warfare agents.

] ] Provides a secondary layer of
Chemical-resistant gloves o
Gloves (Inner) ( trile) protection in case the outer
e.g., nitrile).
gloves are breached.

Butyl rubber is the material
specified by the U.S. military
for protection against
toxicological agents.[7][10]
While specific breakthrough
Gloves (Outer) Butyl rubber gloves. ) ]
time data for Tabun is not
publicly available, butyl rubber
provides excellent resistance
to a wide range of hazardous

chemicals.

Chemical-resistant boots with
Protects feet from exposure
Footwear steel toes and shanks, worn )
o ] and physical hazards.
inside the suit.

, o Essential for communication
o Two-way radio communication _ .
Communications with personnel outside the
system.
hazardous area.
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PPE Selection Flowchart

The following flowchart outlines the decision-making process for ensuring the appropriate level
of PPE is used. For Tabun, this will invariably lead to the selection of a Level A ensemble.
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Caption: PPE selection decision process for handling Tabun (GA).
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Operational Plan: Donning and Doffing PPE

A meticulous, step-by-step procedure for putting on (donning) and taking off (doffing) PPE is
critical to prevent cross-contamination and exposure. This process should be conducted with
the assistance of a trained observer ("buddy"”).

Donning Procedure

 Inspection: Thoroughly inspect all PPE components for damage, defects, or expiration dates.
e Inner Garments: Don inner garments (e.g., cooling vest, personal clothing).

e SCBA: Don the SCBA and ensure it is functioning correctly.

o Suit: Step into the encapsulating suit with assistance.

e Inner Gloves: Don inner chemical-resistant gloves.

o Suit Sealing: Seal the suit, ensuring all zippers and closures are secure.

o Outer Gloves: Don outer butyl rubber gloves, securing them over the sleeves of the suit with
chemical-resistant tape.

e Final Check: The "buddy" performs a final, thorough inspection of the entire ensemble.

Doffing Procedure

Doffing must occur in a designated decontamination area and is a high-risk operation.

o Gross Decontamination: Undergo gross decontamination via a drenching shower or spray
with an appropriate decontamination solution.

o Outer Gloves: Remove the outer gloves, turning them inside out.
» Suit Opening: With assistance, unzip the encapsulating suit.

o SCBA Removal: Remove the SCBA without contaminating the inner clothing.
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» Suit Removal: Roll the suit down and away from the body, avoiding contact with the exterior
surface.

 Inner Gloves: Remove the inner gloves, again turning them inside out.
e Hand Washing: Immediately and thoroughly wash hands with soap and water.

Decontamination and Disposal Plan

Effective decontamination is crucial for the safety of personnel and the environment. All
materials that come into contact with Tabun must be considered hazardous waste.

Decontamination Protocol

Rapid decontamination is key to survival in the event of an exposure.[1]

e Personnel Decontamination: In case of skin contact, immediately decontaminate with a 0.5%
hypochlorite solution or Reactive Skin Decontamination Lotion (RSDL).[11] Flush eyes with
copious amounts of water for 10-15 minutes.[10]

o Equipment Decontamination: Decontaminate all non-disposable equipment with a
compatible solution, such as a detergent and water solution with a pH between 8 and 10.5.
[10]

Decontamination Workflow
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Caption: Workflow for personnel decontamination after handling Tabun.
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Disposal Plan

All waste generated from Tabun handling is considered hazardous and must be disposed of in
accordance with all federal, state, and local regulations.

o Segregation: All contaminated materials (PPE, wipes, consumables) must be segregated as
hazardous waste at the point of generation.

o Containment: Place all contaminated items in labeled, durable, 6-mil polyethylene bags or
other approved hazardous waste containers.[10]

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the specific
chemical identity (Tabun, GA).

o Storage: Store waste in a designated, secure, and well-ventilated satellite accumulation
area, away from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. Do not
dispose of any Tabun-contaminated materials in regular trash or via sewer systems.

Disposal Workflow
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Caption: Step-by-step plan for the disposal of Tabun-contaminated waste.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1216773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tabun (GA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216773#personal-protective-equipment-for-
handling-tabac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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